Cas no 1290238-80-0 ((2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide)

• Product Name: (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide
• CAS No: 1290238-80-0
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 5265665
• PubChem ID: 61145847
• Update Time: 2025-10-28

(2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide
• 1290238-80-0
• EN300-360369
• (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide

• Inchi： 1S/C11H14F2N2O/c1-6(14)11(16)15-7(2)9-4-3-8(12)5-10(9)13/h3-7H,14H2,1-2H3,(H,15,16)/t6-,7?/m0/s1
• InChI Key： KYMGTHQNVBKLCN-PKPIPKONSA-N
• SMILES： FC1C=C(C=CC=1C(C)NC([C@H](C)N)=O)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 361.6±42.0 °C(Predicted)
• pka: 14.30±0.46(Predicted)

Additional information on (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide

Compound CAS No. 1290238-80-0: (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide

The compound with CAS No. 1290238-80-0, commonly referred to as (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

The chemical structure of this compound is characterized by a propanamide backbone with an amino group at the second carbon, which is also substituted with a chiral center. The (S)-configuration at this chiral center plays a crucial role in determining the compound's pharmacokinetic properties and biological interactions. Additionally, the molecule features a difluorophenyl group attached to an ethyl chain, which contributes to its lipophilicity and ability to interact with various biological targets.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of key enzymes and receptors involved in various disease pathways. For instance, research has shown that (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide exhibits inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in targeting intracellular pathogens.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including asymmetric synthesis to ensure the correct stereochemistry at the chiral center. The incorporation of the difluorophenyl group requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, making large-scale production more feasible.

In terms of therapeutic applications, this compound has shown particular promise in the treatment of neurodegenerative diseases due to its ability to modulate neurotransmitter systems. Preclinical studies have demonstrated its efficacy in reducing oxidative stress and inflammation in animal models of Alzheimer's disease. Additionally, its potential as an analgesic agent has been explored, with studies indicating its ability to inhibit pain pathways without causing significant side effects.

The safety profile of (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide has also been thoroughly investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity tests. This makes it a favorable candidate for further clinical development.

Looking ahead, the development of this compound is expected to continue advancing with ongoing research into its mechanisms of action and potential combinations with other therapeutic agents. The integration of computational chemistry tools and artificial intelligence in drug design is likely to further optimize its properties, enhancing its efficacy and reducing potential side effects.

In conclusion, (2S)-2-amino-N-[1-(2,4-difluorophenyl)ethyl]propanamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities and favorable safety profile, positions it as a leading candidate for addressing unmet medical needs across various therapeutic areas.